Cas no 77-27-0 (4,6(1H,5H)-Pyrimidinedione,dihydro-5-(1-methylbutyl)-5-(2-propen-1-yl)-2-thioxo-)
77-27-0 structure
Product Name:4,6(1H,5H)-Pyrimidinedione,dihydro-5-(1-methylbutyl)-5-(2-propen-1-yl)-2-thioxo-
CAS No:77-27-0
MF:C12H18N2O2S
MW:254.348521709442
CID:565063
Update Time:2025-04-19
4,6(1H,5H)-Pyrimidinedione,dihydro-5-(1-methylbutyl)-5-(2-propen-1-yl)-2-thioxo- Chemical and Physical Properties
Names and Identifiers
-
- 4,6(1H,5H)-Pyrimidinedione,dihydro-5-(1-methylbutyl)-5-(2-propen-1-yl)-2-thioxo-
- ***
- 5-pentan-2-yl-5-prop-2-enyl-2-sulfanylidene-1,3-diazinane-4,6-dione
- Thiamylal
- 5-Allyl-5-(1-methylbutyl)-2-thiobarbituric acid
- Bio-Tal
- NSC 120815
- Surital
- Thioquinalbarbitone
- Thioseconal
-
- Inchi: 1S/C12H18N2O2S/c1-4-6-8(3)12(7-5-2)9(15)13-11(17)14-10(12)16/h5,8H,2,4,6-7H2,1,3H3,(H2,13,14,15,16,17)
- InChI Key: XLOMZPUITCYLMJ-UHFFFAOYSA-N
- SMILES: S=C1NC(C(C(N1)=O)(CC=C)C(C)CCC)=O
Computed Properties
- Exact Mass: 254.10900
Experimental Properties
- Density: 1.1828 (rough estimate)
- Melting Point: 132-133°
- Refractive Index: 1.5510 (estimate)
- PSA: 90.29000
- LogP: 2.17360
4,6(1H,5H)-Pyrimidinedione,dihydro-5-(1-methylbutyl)-5-(2-propen-1-yl)-2-thioxo- Security Information
- Hazardous Material transportation number:UN 3249
- WGK Germany:3
- Hazard Category Code: 23/24/25
- Safety Instruction: 36/37/39-45
-
Hazardous Material Identification:
- HazardClass:6.1(b)
- PackingGroup:III
- Packing Group:III
- Hazard Level:6.1(b)
- Safety Term:6.1(b)
- Packing Group:III
- Risk Phrases:R23/24/25
4,6(1H,5H)-Pyrimidinedione,dihydro-5-(1-methylbutyl)-5-(2-propen-1-yl)-2-thioxo- Customs Data
- HS CODE:2933530015
- Customs Data:
China Customs Code:
2933530015
4,6(1H,5H)-Pyrimidinedione,dihydro-5-(1-methylbutyl)-5-(2-propen-1-yl)-2-thioxo- Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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